Cas no 2229589-67-5 (O-(2-{pyrazolo1,5-apyrimidin-2-yl}propan-2-yl)hydroxylamine)
O-(2-{pyrazolo1,5-apyrimidin-2-yl}propan-2-yl)hydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- O-(2-{pyrazolo1,5-apyrimidin-2-yl}propan-2-yl)hydroxylamine
- EN300-1745566
- O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine
- 2229589-67-5
-
- Inchi: 1S/C9H12N4O/c1-9(2,14-10)7-6-8-11-4-3-5-13(8)12-7/h3-6H,10H2,1-2H3
- InChI Key: JGGKHTHARRBRGK-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C1C=C2N=CC=CN2N=1)N
Computed Properties
- Exact Mass: 192.10111102g/mol
- Monoisotopic Mass: 192.10111102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 65.4Ų
O-(2-{pyrazolo1,5-apyrimidin-2-yl}propan-2-yl)hydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1745566-0.05g |
O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine |
2229589-67-5 | 0.05g |
$1247.0 | 2023-09-20 | ||
| Enamine | EN300-1745566-0.1g |
O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine |
2229589-67-5 | 0.1g |
$1307.0 | 2023-09-20 | ||
| Enamine | EN300-1745566-0.25g |
O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine |
2229589-67-5 | 0.25g |
$1366.0 | 2023-09-20 | ||
| Enamine | EN300-1745566-0.5g |
O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine |
2229589-67-5 | 0.5g |
$1426.0 | 2023-09-20 | ||
| Enamine | EN300-1745566-1.0g |
O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine |
2229589-67-5 | 1g |
$1485.0 | 2023-05-23 | ||
| Enamine | EN300-1745566-2.5g |
O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine |
2229589-67-5 | 2.5g |
$2912.0 | 2023-09-20 | ||
| Enamine | EN300-1745566-5.0g |
O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine |
2229589-67-5 | 5g |
$4309.0 | 2023-05-23 | ||
| Enamine | EN300-1745566-10.0g |
O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine |
2229589-67-5 | 10g |
$6390.0 | 2023-05-23 | ||
| Enamine | EN300-1745566-1g |
O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine |
2229589-67-5 | 1g |
$1485.0 | 2023-09-20 | ||
| Enamine | EN300-1745566-5g |
O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine |
2229589-67-5 | 5g |
$4309.0 | 2023-09-20 |
O-(2-{pyrazolo1,5-apyrimidin-2-yl}propan-2-yl)hydroxylamine Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on O-(2-{pyrazolo1,5-apyrimidin-2-yl}propan-2-yl)hydroxylamine
Introduction to O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine (CAS No. 2229589-67-5)
O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine (CAS No. 2229589-67-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of hydroxylamines and is characterized by its unique structural features, which include a pyrazolo[1,5-a]pyrimidine moiety. The presence of this moiety imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.
The pyrazolo[1,5-a]pyrimidine scaffold is well-known for its potential in modulating biological processes, particularly in the context of enzyme inhibition and receptor binding. Recent studies have highlighted the importance of this scaffold in the development of drugs targeting neurological disorders, cancer, and inflammatory conditions. The O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine compound specifically has shown promising results in preclinical studies, demonstrating potent activity against specific targets and pathways.
In terms of its chemical structure, O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine consists of a hydroxylamine group attached to a substituted propan-2-yl moiety. The hydroxylamine functional group is known for its reactivity and ability to form stable complexes with metal ions, which can be advantageous in various chemical reactions and biological processes. The pyrazolo[1,5-a]pyrimidine ring system provides additional stability and enhances the compound's pharmacological profile.
Recent research has focused on the synthesis and characterization of O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine using advanced synthetic methodologies. These methods have enabled the efficient production of the compound with high purity and yield. The synthetic route typically involves the coupling of a pyrazolo[1,5-a]pyrimidine derivative with a suitable propanol derivative, followed by oxidation to form the hydroxylamine functionality.
The biological activity of O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine has been extensively studied using in vitro and in vivo models. In vitro assays have demonstrated that the compound exhibits potent inhibitory activity against specific enzymes involved in key metabolic pathways. For example, it has been shown to inhibit the activity of monoamine oxidase (MAO), an enzyme implicated in the degradation of neurotransmitters such as serotonin and dopamine. This inhibition could have significant implications for the treatment of neurological disorders such as depression and Parkinson's disease.
In addition to its enzymatic inhibition properties, O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine has also been evaluated for its anti-inflammatory effects. Preclinical studies have shown that the compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine may have potential as an anti-inflammatory agent for conditions such as rheumatoid arthritis and other inflammatory diseases.
The pharmacokinetic properties of O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine have also been investigated to assess its suitability for therapeutic use. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Furthermore, preliminary toxicity studies have indicated that O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine is well-tolerated at therapeutic doses.
Despite these promising results, further research is needed to fully understand the mechanisms of action and potential side effects of O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine. Ongoing clinical trials are aimed at evaluating its safety and efficacy in human subjects. These trials will provide valuable insights into the potential therapeutic applications of this compound and pave the way for its development as a novel drug candidate.
In conclusion, O-(2-{pyrazolo[1,5-a]pyrimidin-2-yl}propan-2-yl)hydroxylamine (CAS No. 2229589-67-5) represents a promising molecule with a unique combination of chemical and biological properties. Its potential applications in treating neurological disorders, cancer, and inflammatory conditions make it an exciting area of research in medicinal chemistry and pharmaceutical science. As more data becomes available from ongoing studies and clinical trials, it is likely that this compound will continue to attract significant attention from both academic researchers and pharmaceutical companies.
2229589-67-5 (O-(2-{pyrazolo1,5-apyrimidin-2-yl}propan-2-yl)hydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)